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Compound of Interest

Compound Name: Dibenzenesulfonimide

Cat. No.: B1583796

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzenesulfonimide, with the CAS registry number 2618-96-4, is an organic compound
belonging to the sulfonimide class.[1] Also known by synonyms such as N-
(Phenylsulfonyl)benzenesulfonamide and Bis(phenylsulfonyl)amine, it is a white to off-white
crystalline solid.[1] This guide provides an in-depth overview of its chemical and physical
properties, synthesis protocols, key applications, and safety information, tailored for
professionals in research and development.

Physicochemical Properties

Dibenzenesulfonimide is characterized by its two sulfonyl groups attached to a central
nitrogen atom, which imparts acidic properties to the N-H bond.[2] It is sparingly soluble in
water but shows good solubility in alkaline solutions and some organic solvents.[1][3] A
summary of its key physicochemical properties is presented in the table below.
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Property Value Reference
CAS Number 2618-96-4 [1][2]
Molecular Formula C12H11NO4S2 [1]
Molecular Weight 297.35 g/mol [1]
White to off-white crystalline
Appearance _ [1]
solid/powder
Melting Point 150-155 °C

Boiling Point (Predicted)

480.6 £ 28.0 °C

Density (Predicted) 1.418 + 0.06 g/cm?3
pKa (Predicted) -1.10 £ 0.40 [1]
Water Solubility Sparingly soluble [1]

Poorly soluble in alcohal,

insoluble in ether, slightly

Solubility )
soluble in acetone, and soluble
in alkaline solutions.[3]
OVQABVAKPIYHIG-

InChl Key

UHFFFAOYSA-N

Synthesis and Experimental Protocols

Dibenzenesulfonimide is typically synthesized via the reaction of benzenesulfonamide with

benzenesulfonyl chloride in an alkaline medium. Several methods have been reported, with

variations in reaction conditions and reagents.

General Synthesis Workflow

The following diagram illustrates a common workflow for the synthesis of

dibenzenesulfonimide.
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General Synthesis Workflow for Dibenzenesulfonimide
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Caption: General workflow for the synthesis of dibenzenesulfonimide.
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Detailed Experimental Protocol

One common method for the synthesis of dibenzenesulfonimide is as follows:

Preparation of Alkaline Solution: Benzenesulfonamide is dissolved in an aqueous solution of
sodium hydroxide (e.g., 5%).[3]

» Reaction: Benzenesulfonyl chloride is added dropwise to the solution while maintaining the
temperature between 50-55 °C.[3] The pH of the reaction mixture is crucial and should be
kept around 7.2 by the continuous addition of a sodium hydroxide solution.[3] The reaction is
typically allowed to proceed for 1-2 hours.[3]

o Work-up: After the reaction is complete, the mixture is cooled. The dibenzenesulfonimide is
then precipitated from the clear solution by the addition of hydrochloric acid.[3]

 Purification: The resulting solid is collected by filtration, washed with water, and dried to yield
the final product.[2]

Another reported method involves the use of isopropanol as a solvent and sodium isopropoxide
as the base, with the reaction carried out at a lower temperature of 30-35°C.[2]

Applications in Research and Industry

Dibenzenesulfonimide has several applications across various fields, including organic
synthesis and industrial processes.

Organic Synthesis

o Catalyst: It can be used as a catalyst in various organic reactions, facilitating transformations
by increasing the reaction rate or controlling selectivity.[1]

o Precursor for Fluorinating Reagents: Dibenzenesulfonimide is a key starting material for
the synthesis of N-fluorodibenzenesulfonimide (NFSI), a widely used electrophilic
fluorinating agent.[4]

Industrial Applications
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o Electroplating Additive: Dibenzenesulfonimide is used as a primary brightener in nickel

electroplating baths.[3][4] It serves as a replacement for saccharin, offering improved ductility

and leveling of the coating with lower consumption.[2][4]

e Dyes and Pigments: It acts as a precursor or intermediate in the synthesis of certain dyes
and pigments.[1]

o Polymer Industry: It has been used as a precursor for the synthesis of ion-exchange resins
and polymer stabilizers.[1]

Biomedical and Pharmaceutical Research

While direct applications in drug development are not widespread, its role as a building block in
preparing pharmaceutical intermediates is noted.[1] Some benzenesulfonamide derivatives
have been investigated for their potential as HIV-1 capsid inhibitors.[5]

Spectroscopic Data

Spectroscopic data for dibenzenesulfonimide is available through various chemical
databases. This includes:

 1H NMR and 3C NMR: Predicted and experimental spectra are available, which are crucial
for the structural confirmation of the synthesized compound.[6]

» IR Spectroscopy: Infrared spectra can provide information about the functional groups
present in the molecule, particularly the S=O and N-H stretches.[6]

o Mass Spectrometry: Mass spectra are available to confirm the molecular weight of the
compound.[6]

Researchers can access this data through resources like ChemicalBook and other
spectroscopic databases.[6]

Safety and Handling

Dibenzenesulfonimide is considered relatively safe to handle, though standard laboratory
precautions should always be observed.[1] It is recommended to avoid contact with skin and
eyes and to prevent inhalation of the dust.
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective
gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
to do. Continue rinsing).

o Storage: Store in a cool, dry place away from direct sunlight in a tightly sealed container.[1]

Conclusion

Dibenzenesulfonimide is a versatile chemical with significant applications, particularly in the
electroplating industry and as a precursor in organic synthesis. Its well-established synthesis
and physicochemical properties make it a valuable compound for researchers and chemical
professionals. Adherence to appropriate safety protocols is essential when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dibenzenesulfonimide (CAS 2618-96-4): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583796#dibenzenesulfonimide-cas-2618-96-4-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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